Cas no 828254-40-6 (Pyridine, 3-(4-fluoro-1,2,5-thiadiazol-3-yl)-1,2,5,6-tetrahydro-1-methyl-)

Pyridine, 3-(4-fluoro-1,2,5-thiadiazol-3-yl)-1,2,5,6-tetrahydro-1-methyl- structure
828254-40-6 structure
Product name:Pyridine, 3-(4-fluoro-1,2,5-thiadiazol-3-yl)-1,2,5,6-tetrahydro-1-methyl-
CAS No:828254-40-6
MF:C8H10N3FS
MW:199.2485
CID:682118
PubChem ID:69611945

Pyridine, 3-(4-fluoro-1,2,5-thiadiazol-3-yl)-1,2,5,6-tetrahydro-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 3-(4-fluoro-1,2,5-thiadiazol-3-yl)-1,2,5,6-tetrahydro-1-methyl-
    • 3-fluoro-4-(1-methyl-3,6-dihydro-2H-pyridin-5-yl)-1,2,5-thiadiazole
    • 828254-40-6
    • 5-(4-Fluoro-1,2,5-thiadiazol-3-yl)-1-methyl-1,2,3,6-tetrahydropyridine
    • AWZBUFNROMWZPF-UHFFFAOYSA-N
    • 3-fluoro-4-(1-methyl-1,2,5,6-tetrahydropyrid-3-yl)-1,2,5-thiadiazole
    • SCHEMBL5931926
    • DTXSID80741005
    • Inchi: InChI=1S/C8H10FN3S/c1-12-4-2-3-6(5-12)7-8(9)11-13-10-7/h3H,2,4-5H2,1H3
    • InChI Key: AWZBUFNROMWZPF-UHFFFAOYSA-N
    • SMILES: CN1CCC=C(C1)C2=NSN=C2F

Computed Properties

  • Exact Mass: 199.05794667g/mol
  • Monoisotopic Mass: 199.05794667g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.3Ų
  • XLogP3: 1

Pyridine, 3-(4-fluoro-1,2,5-thiadiazol-3-yl)-1,2,5,6-tetrahydro-1-methyl- Related Literature

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